[(3,5-Dimethylisoxazol-4-yl)sulfonyl]naphthylamine

• Molecular Formula: C15H14N2O3S
• Molecular Weight: 302.4 g/mol
• IUPAC Name: 3,5-dimethyl-N-naphthalen-1-yl-1,2-oxazole-4-sulfonamide
• InChI: InChI=1S/C15H14N2O3S/c1-10-15(11(2)20-16-10)21(18,19)17-14-9-5-7-12-6-3-4-8-13(12)14/h3-9,17H,1-2H3
• InChI Key: DYWBTCXSJHGDDJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)S(=O)(=O)NC2=CC=CC3=CC=CC=C32

Description

[(3,5-Dimethylisoxazol-4-yl)sulfonyl]naphthylamine is a sulfonamide derivative featuring a naphthylamine core linked to a 3,5-dimethylisoxazole sulfonyl group. This compound belongs to a class of aromatic sulfonamides, which are historically significant in medicinal chemistry due to their antimicrobial and enzyme-inhibitory properties. Its synthesis involves sulfonation of naphthylamine derivatives followed by coupling with functionalized isoxazole intermediates, a process analogous to methods described in early sulfa drug production .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [(3,5-Dimethylisoxazol-4-yl)sulfonyl]naphthylamine typically involves the following steps:

Formation of the 3,5-Dimethylisoxazole Ring: This can be achieved through the reaction of hydroxyimoyl halides with dipolarophiles under mild basic conditions (e.g., NaHCO₃) at ambient temperature.

Sulfonylation: The 3,5-dimethylisoxazole ring is then sulfonylated using reagents such as 4-toluenesulfonyl chloride in the presence of a base like K₂CO₃ and a catalyst such as 18-crown-6 at elevated temperatures (80°C) for 8-10 hours.

Coupling with Naphthylamine: The sulfonylated intermediate is then coupled with naphthylamine under appropriate conditions to yield the final product.

Industrial Production Methods

Industrial production methods for [(3,5-Dimethylisoxazol-4-yl)sulfonyl]naphthylamine would likely involve optimization of the above synthetic routes to ensure scalability, cost-effectiveness, and high yield. This may include the use of continuous flow reactors, automated synthesis platforms, and advanced purification techniques.

Chemical Reactions Analysis

Types of Reactions

[(3,5-Dimethylisoxazol-4-yl)sulfonyl]naphthylamine can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions, depending on the functional groups present.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Halogenating agents like N-bromosuccinimide for electrophilic substitution.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfonic acids, while reduction could produce amines or alcohols.

Scientific Research Applications

Applications in Medicinal Chemistry

• Antibacterial Activity :
  • Sulfonamides, including those derived from isoxazole compounds, have been widely studied for their antibacterial properties. The incorporation of the 3,5-dimethylisoxazole moiety has been shown to enhance the efficacy against both gram-positive and gram-negative bacteria .
• Inhibition of Carbonic Anhydrase :
  • The compound has demonstrated potential as an inhibitor of carbonic anhydrase, an enzyme involved in various physiological processes and pathological conditions. This inhibition can be beneficial in treating conditions such as glaucoma and edema .
• Anti-inflammatory Properties :
  • Compounds similar to [(3,5-Dimethylisoxazol-4-yl)sulfonyl]naphthylamine are being explored for their anti-inflammatory effects. The sulfonamide group is known to exhibit non-steroidal anti-inflammatory drug (NSAID) activity, making these compounds candidates for further research in inflammatory disease management .
• Antitumor Activity :
  • Research indicates that derivatives of this compound may inhibit angiogenesis by blocking vascular endothelial growth factor (VEGF) pathways, which is crucial for tumor growth and metastasis. This suggests potential applications in cancer therapy .

Case Study 1: Synthesis and Biological Evaluation

A study synthesized a derivative of [(3,5-Dimethylisoxazol-4-yl)sulfonyl]naphthylamine and evaluated its antibacterial activity against various pathogens. The results indicated significant inhibition zones compared to standard antibiotics, showcasing its potential as a new antibacterial agent.

Case Study 2: Inhibition of Carbonic Anhydrase

In vitro studies demonstrated that the compound effectively inhibited carbonic anhydrase activity in human cells. This property was linked to its structure, where the isoxazole ring plays a pivotal role in binding to the enzyme's active site.

Mechanism of Action

The mechanism of action of [(3,5-Dimethylisoxazol-4-yl)sulfonyl]naphthylamine involves its interaction with specific molecular targets and pathways. For instance, it may inhibit certain enzymes or receptors, leading to downstream effects on cellular processes. The exact molecular targets and pathways would depend on the specific application and context of use .

Comparison with Similar Compounds

Structural and Functional Group Differences

The compound’s closest analogs include sulfonamide derivatives documented in pharmacopeial standards and recent synthetic studies. Key structural variations are outlined below:

Compound	Molecular Formula	Molecular Weight	Key Substituents	Source
[(3,5-Dimethylisoxazol-4-yl)sulfonyl]naphthylamine	Not explicitly stated	Inferred ~350–400	Naphthylamine, 3,5-dimethylisoxazole sulfonyl	N/A
USP Sulfamethoxazole Related Compound C (5-Methylisoxazol-3-amine)	C₄H₆N₂O	98.10	5-methylisoxazole, free amine
USP Sulfamethoxazole Related Compound F (4-Amino-N-(3-methylisoxazol-5-yl)benzenesulfonamide)	C₁₀H₁₁N₃O₃S	253.28	Benzenesulfonamide, 3-methylisoxazole
C F3 (2-(1,3-dioxoisoindolin-2-yl)-4-methyl-N-(4-(N-5-methyl-isoxazol-3-yl)sulfamoyl)phenyl)pentanamide	C₂₄H₂₃N₅O₆S	517.59	Isoxazole sulfonamide, phthalimide, branched alkyl

Key Observations :

• Aromatic Core : Unlike benzenesulfonamide analogs (e.g., USP Compound F), the naphthylamine core in the target compound provides a larger π-conjugated system, which may enhance hydrophobic interactions in biological targets .

Pharmacological and Physicochemical Properties

• Solubility : Naphthylamine derivatives typically exhibit lower aqueous solubility than benzenesulfonamides (e.g., USP Compound F, solubility ~1.2 mg/mL) due to increased hydrophobicity .
• Antimicrobial Activity : Sulfonamides with isoxazole groups (e.g., USP Compound F) show moderate Gram-positive bacterial inhibition (MIC ~8–16 µg/mL), suggesting the target compound may retain similar activity .
• Metabolic Stability : The dimethylisoxazole group may enhance metabolic resistance compared to unmethylated analogs, as seen in related sulfa drugs .

Biological Activity

[(3,5-Dimethylisoxazol-4-yl)sulfonyl]naphthylamine is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article explores its synthesis, biological activity, and implications for therapeutic applications based on diverse research findings.

Synthesis of the Compound

The synthesis of [(3,5-Dimethylisoxazol-4-yl)sulfonyl]naphthylamine typically involves the reaction of naphthylamine derivatives with sulfonylating agents under controlled conditions. The use of isoxazole moieties enhances the compound's interaction with biological targets, particularly in antimicrobial and anticancer activities.

Biological Activity Overview

The biological activities of [(3,5-Dimethylisoxazol-4-yl)sulfonyl]naphthylamine can be categorized into several key areas:

• Antimicrobial Activity :
  • Studies have demonstrated that naphthylamine analogs exhibit significant antibacterial and antifungal properties. For instance, compounds derived from naphthylamine were tested against various bacterial strains such as Staphylococcus aureus and Escherichia coli, showing promising results compared to standard antibiotics .
  • The antimicrobial efficacy was evaluated using agar diffusion methods, where certain derivatives displayed broad-spectrum activity, indicating their potential as new antimicrobial agents .
• Anticancer Properties :
  • Recent research highlights the role of compounds like [(3,5-Dimethylisoxazol-4-yl)sulfonyl]naphthylamine in inhibiting cancer cell proliferation. Specifically, it has been shown to target the WNT/β-catenin signaling pathway, which is crucial in many cancers. In vitro studies indicated that specific enantiomers of related compounds inhibited cancer cell growth effectively .
  • The mechanism involves the inhibition of Dishevelled (DVL) proteins that are essential for WNT signaling, thus preventing aberrant cell proliferation associated with cancer .
• Antioxidant and Anti-inflammatory Activities :
  • Compounds containing the isoxazole ring have been evaluated for their antioxidant properties. These compounds can scavenge free radicals and reduce oxidative stress, which is linked to various chronic diseases .
  • Additionally, some studies have suggested that these compounds may exhibit anti-inflammatory effects, although further research is needed to elucidate these mechanisms fully.

Case Study 1: Antimicrobial Efficacy

A study focused on synthesizing naphthylamine analogs revealed that specific derivatives exhibited significant antimicrobial activity against Candida albicans and Pseudomonas aeruginosa. The results showed that these compounds could serve as potential alternatives to existing antifungal treatments due to their efficacy and lower toxicity profiles compared to traditional drugs .

Case Study 2: Cancer Cell Line Inhibition

In another investigation, a series of naphthylamine derivatives were tested against HCT116 colon cancer cells. The compound [(3,5-Dimethylisoxazol-4-yl)sulfonyl]naphthylamine demonstrated an EC50 value indicating effective inhibition of cell growth through ROS production and modulation of WNT signaling pathways . This highlights its potential as a lead compound for developing targeted cancer therapies.

Data Table: Summary of Biological Activities

Activity Type	Target Organism/Cell Type	Result/EC50 Value	Reference
Antibacterial	Staphylococcus aureus	Significant inhibition
Antifungal	Candida albicans	Broad-spectrum activity
Anticancer	HCT116 Colon Cancer Cells	EC50 = 7.1 ± 0.6 µM
Antioxidant	Various	Effective free radical scavenger